
An In-depth Technical Guide to Imazosulfuron
for Researchers and Scientists

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Imazosulfuron

Cat. No.: B037595 Get Quote

Imazosulfuron (CAS Number: 122548-33-8) is a selective, systemic sulfonylurea herbicide

highly effective for the pre- and post-emergence control of a wide range of annual and

perennial broadleaf weeds and sedges.[1] This technical guide provides a comprehensive

overview of imazosulfuron, including its chemical and physical properties, mechanism of

action, toxicological profile, environmental fate, and detailed experimental protocols for its

analysis. This document is intended for researchers, scientists, and professionals in drug

development and related fields.

Chemical Structure and Properties
Imazosulfuron's chemical structure is characterized by a sulfonylurea bridge linking an

imidazopyridine and a dimethoxypyrimidine ring.

Chemical Name: 1-(2-chloroimidazo[1,2-a]pyridin-3-ylsulfonyl)-3-(4,6-dimethoxypyrimidin-2-

yl)urea[1]

Molecular Formula: C₁₄H₁₃ClN₆O₅S[1]

Molecular Weight: 412.81 g/mol [1]

The physicochemical properties of imazosulfuron are summarized in the table below,

providing essential data for experimental design and environmental modeling.
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Property Value Reference

CAS Number 122548-33-8 [1]

Melting Point 198 °C [1]

Density 1.652 g/mL [1]

Vapor Pressure <3.5 µPa [1]

pKa 3.94 [2]

LogP (octanol/water) -0.07 (pH 7) [2]

Water Solubility 429 mg/L (at pH 7, 25 °C) [1]

3936 mg/L (at pH 9, 25 °C) [1]

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition
Imazosulfuron's herbicidal activity stems from its potent inhibition of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3] ALS is a critical

enzyme in the biosynthetic pathway of the branched-chain amino acids valine, leucine, and

isoleucine.[1][3] This inhibition leads to a deficiency in these essential amino acids, which are

vital for protein synthesis and cell division, ultimately resulting in the cessation of plant growth

and death.[3]

The following diagram illustrates the signaling pathway of imazosulfuron's mode of action.
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Caption: Imazosulfuron's mechanism of action via inhibition of Acetolactate Synthase (ALS).

Synthesis of Imazosulfuron
The industrial synthesis of imazosulfuron involves a multi-step process. A general overview of

the synthesis is as follows:

Preparation of 2-chloroimidazo[1,2-a]pyridine-3-sulfonamide: This key intermediate is

synthesized from 2-amino-3-chloropyridine.

Preparation of 2-amino-4,6-dimethoxypyrimidine: This is another crucial intermediate.

Condensation Reaction: The two intermediates are then reacted to form the final

imazosulfuron molecule.

A more detailed experimental protocol for the synthesis can be found in the patent literature.

Experimental Protocols
Analysis of Imazosulfuron in Soil and Water by HPLC
This protocol describes a method for the quantitative analysis of imazosulfuron residues in

environmental samples using High-Performance Liquid Chromatography (HPLC) with UV

detection.[4][5]

1. Sample Preparation

Water Samples:

Acidify the water sample to pH 3 with phosphoric acid.

Pass the acidified water sample through a C18 solid-phase extraction (SPE) cartridge.

Wash the cartridge with deionized water.

Elute the imazosulfuron from the cartridge with a suitable solvent such as methanol or

acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in the mobile phase for HPLC analysis.[4]

Soil Samples:

Extract a known weight of the soil sample with a mixture of acetonitrile and water (e.g., 1:1

v/v) using ultrasonication.[5]

Centrifuge the extract and collect the supernatant.

Repeat the extraction process.

Combine the supernatants and evaporate the solvent.

Redissolve the residue in a suitable solvent and proceed with a clean-up step using a C18

SPE cartridge as described for water samples.[4][5]

2. HPLC Conditions

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[6]

Mobile Phase: A mixture of acetonitrile and water (acidified with phosphoric acid) in an

isocratic or gradient elution mode.[6]

Flow Rate: 1.0 mL/min.[6]

Injection Volume: 20 µL.[6]

Column Temperature: 30°C.[6]

Detection: UV detector at 238 nm.[4]

3. Quantification

Prepare a series of standard solutions of imazosulfuron of known concentrations.

Inject the standards into the HPLC system to generate a calibration curve.

Inject the prepared sample extracts and determine the concentration of imazosulfuron by

comparing the peak area with the calibration curve.
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The following diagram outlines the experimental workflow for the analysis of imazosulfuron.
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Caption: Experimental workflow for the analysis of imazosulfuron in soil and water samples.

Toxicological Profile
Imazosulfuron exhibits low acute toxicity to mammals via oral, dermal, and inhalation routes.

[1] It is not a skin or eye irritant and is not a skin sensitizer.[1]
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Endpoint Species Value Reference

Acute Oral LD₅₀ Rat >5000 mg/kg [1]

Acute Dermal LD₅₀ Rat >2000 mg/kg [1]

Acute Inhalation LC₅₀ Rat >2.12 mg/L [1]

In chronic exposure studies, the primary target organ is the liver.[1] In high-dose studies in rats,

eye effects such as retinal degeneration and cataracts have been observed.[7] Mild to

moderate thyroid effects were noted in a chronic toxicity study in dogs.[7]

Environmental Fate and Ecotoxicology
Imazosulfuron is moderately mobile in soil and has low volatility.[1] Its degradation in the

environment occurs primarily through aerobic and anaerobic biodegradation, as well as

aqueous photolysis.[1] The half-life of imazosulfuron in soil can be several weeks, while in

water, it is shorter (around 3.5 days) due to photolysis.[1]

The primary degradation pathway in soil under aerobic conditions is the cleavage of the

sulfonylurea bridge.[8]

Environmental
Compartment

Half-life Reference

Soil (Aerobic) 1-50 days [5]

Water (Photolysis) 3.5 days [1]

Imazosulfuron is considered practically non-toxic to birds, mammals, and honeybees, with no

significant toxicity observed in fish.[1]

The following diagram illustrates the environmental fate and degradation pathways of

imazosulfuron.
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Caption: Environmental fate and degradation pathways of imazosulfuron.

This technical guide provides a solid foundation for researchers and scientists working with

imazosulfuron. For further in-depth information, consulting the cited references is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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